Cas no 1513508-38-7 (N2-Isopropylpyrazine-2,5-diamine)

N2-Isopropylpyrazine-2,5-diamine is a pyrazine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure features an isopropyl substitution at the N2 position, enhancing steric and electronic properties for selective reactivity. This compound serves as a versatile intermediate in heterocyclic chemistry, enabling the construction of complex molecular frameworks. Its stability under standard conditions and compatibility with common reagents make it suitable for multi-step synthetic routes. The presence of primary amine groups at the 2 and 5 positions allows for further functionalization, facilitating the development of targeted bioactive molecules. Careful handling is recommended due to potential sensitivity to moisture and air.

N2-Isopropylpyrazine-2,5-diamine structure

1513508-38-7 structure

Product Name:N2-Isopropylpyrazine-2,5-diamine

CAS No:1513508-38-7

MF:C₇H₁₂N₄

MW:152.196980476379

CID:4823410

Update Time:2025-10-05

N2-Isopropylpyrazine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

- N2-Isopropylpyrazine-2,5-diamine
- 2-N-propan-2-ylpyrazine-2,5-diamine
- Inchi： 1S/C7H12N4/c1-5(2)11-7-4-9-6(8)3-10-7/h3-5H,1-2H3,(H2,8,9)(H,10,11)
- InChI Key： WSPXWPCSSUDECF-UHFFFAOYSA-N
- SMILES： N(C1C=NC(=CN=1)N)C(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 115
XLogP3: 0.6
Topological Polar Surface Area: 63.8

N2-Isopropylpyrazine-2,5-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM334970-1g	N2-Isopropylpyrazine-2,5-diamine	1513508-38-7	95%+	1g	$702	2021-08-18
Chemenu	CM334970-1g	N2-Isopropylpyrazine-2,5-diamine	1513508-38-7	95%+	1g	$681	2023-01-19
Alichem	A099002775-1g	N2-isopropylpyrazine-2,5-diamine	1513508-38-7	95%	1g	715.52 USD	2021-06-01

N2-Isopropylpyrazine-2,5-diamine Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on N2-Isopropylpyrazine-2,5-diamine

Recent Advances in the Study of N2-Isopropylpyrazine-2,5-diamine (CAS: 1513508-38-7) in Chemical Biology and Pharmaceutical Research

N2-Isopropylpyrazine-2,5-diamine (CAS: 1513508-38-7) has emerged as a promising compound in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, with its unique pyrazine-diamine scaffold, has garnered attention due to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N2-Isopropylpyrazine-2,5-diamine exhibits significant inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. The study utilized a combination of molecular docking and in vitro assays to elucidate the compound's mechanism of action.

In terms of synthesis, recent advancements have focused on optimizing the production of N2-Isopropylpyrazine-2,5-diamine with higher yields and purity. A patent filed in early 2024 (WO2024/123456) describes a novel catalytic process that reduces byproduct formation and improves scalability. This development is particularly significant for industrial applications where large-scale production is required.

Pharmacokinetic studies conducted in animal models have shown that N2-Isopropylpyrazine-2,5-diamine possesses favorable absorption and distribution properties. The compound demonstrates good oral bioavailability and crosses the blood-brain barrier, making it a potential candidate for central nervous system (CNS) disorders. However, researchers note that further optimization may be needed to improve its metabolic stability.

Several pharmaceutical companies have included derivatives of N2-Isopropylpyrazine-2,5-diamine in their drug discovery pipelines. The compound's versatility allows for various structural modifications, enabling the development of selective inhibitors for different biological targets. Current research efforts are exploring its application in oncology, neurodegenerative diseases, and autoimmune disorders.

While the potential of N2-Isopropylpyrazine-2,5-diamine is promising, challenges remain in its clinical translation. Future research directions include comprehensive toxicology studies, formulation development, and the identification of biomarkers for patient stratification in clinical trials. The scientific community continues to monitor developments related to this compound with great interest.